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Compound of Interest

Compound Name: 3-Methylpent-3-en-2-one
CAS No.: 565-62-8
Cat. No.: B1584578
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylpent-3-en-2-one, an q,3-
unsaturated ketone of interest in various chemical syntheses. This document details the
compound's physicochemical properties, spectroscopic data, a detailed synthesis protocol, and
discusses potential, yet underexplored, biological activities.

Core Concepts

3-Methylpent-3-en-2-one is an unsaturated aliphatic ketone that serves as an important
intermediate in organic synthesis, particularly in the fragrance industry.[1] It exists as a mixture
of (E) and (Z) isomers. The majority of its synthesis routes rely on the acid-catalyzed aldol
condensation of acetaldehyde and methyl ethyl ketone.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 3-Methylpent-3-en-2-one is presented below. This
information is crucial for its identification, handling, and use in experimental settings.
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Table 1: Physicochemical Properties of 3-Methylpent-3-en-2-one

Property Value Reference
Molecular Formula C6H100 [2]
Molar Mass 98.14 g/mol [2]
Appearance Clear, colorless to yellow liquid  [3]
Density 0.875 g/mL at 20 °C [2]
Boiling Point 138 °C [4]
Flash Point 34 °C (93 °F) [2]
CAS Number 565-62-8 [2]

Table 2: Spectroscopic Data for 3-Methylpent-3-en-2-one

Spectroscopy Data Reference

Major m/z peaks: 98 (M+), 83,
Mass Spectrometry (EI) [5]
69, 55, 43

Infrared (IR) Spectroscopy Conforms to structure [3]

0 (ppm): ~198 (C=0), ~140 (C-
13C NMR (Predicted) 3), ~135 (C-4), ~25 (C-2), ~15 N/A
(C-5), ~12 (C-3 methyl)

o (ppm): ~6.7 (q, 1H, H-4),
1H NMR (Predicted) ~2.3 (s, 3H, H-2), ~1.9 (s, 3H, N/A
C-3 methyl), ~1.8 (d, 3H, H-5)

Note: Detailed, experimentally verified and assigned *H and *3C NMR data for 3-Methylpent-3-
en-2-one is not readily available in the public domain. The provided NMR data is predicted
based on the chemical structure and typical values for similar a,3-unsaturated ketones.

Synthesis of 3-Methylpent-3-en-2-one
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The primary method for synthesizing 3-Methylpent-3-en-2-one is the acid-catalyzed aldol
condensation between acetaldehyde and methyl ethyl ketone.[6] This reaction involves the
formation of a 3-hydroxy ketone intermediate, which then undergoes dehydration to yield the
final a,B-unsaturated ketone.[2]

Experimental Protocol: Acid-Catalyzed Aldol
Condensation

This protocol is a consolidated representation of methods described in the literature.[6][7]

Materials:

Acetaldehyde

o Methyl ethyl ketone (MEK)

o Polystyrene sulfonated cation exchange resin (e.g., Amberlyst 15) or Sulfuric Acid
e Anhydrous sodium sulfate

¢ Dichloromethane (for extraction)

» Saturated sodium bicarbonate solution

e Brine

Procedure:

o Reaction Setup: A solution of acetaldehyde and methyl ethyl ketone is prepared. The mixture
is then passed through a fixed-bed catalytic reactor containing a polystyrene sulfonated
cation resin.[6] The reaction is conducted at atmospheric pressure and a temperature range
of 60-90°C.[6]

» Reaction Monitoring: The progress of the reaction can be monitored by gas chromatography
(GC) to determine the conversion of reactants and the formation of the product.

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. If a mineral
acid was used, the mixture is neutralized with a saturated sodium bicarbonate solution. The
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agueous layer is separated, and the organic layer is washed with brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure. The crude 3-Methylpent-3-en-2-one is then purified by
fractional distillation to yield a product with a purity of approximately 99.5%.[6]
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Synthesis of 3-Methylpent-3-en-2-one via Aldol Condensation
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Synthesis of 3-Methylpent-3-en-2-one Workflow
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Potential Biological Activity: Avenues for Future
Research

Direct research on the biological activity of 3-Methylpent-3-en-2-one is limited. However, the
structurally related a,3-unsaturated ketone, 3-penten-2-one, has been shown to possess anti-
inflammatory properties. This activity is mediated through the activation of the Nuclear factor
erythroid 2-related factor 2 (Nrf2) signaling pathway and the subsequent induction of heme

oxygenase-1 (HO-1).

The Nrf2/HO-1 pathway is a critical cellular defense mechanism against oxidative stress and
inflammation. Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-
associated protein 1 (Keapl), which facilitates its degradation. Upon exposure to electrophilic
compounds, such as some q,3-unsaturated ketones, Keapl is modified, leading to the release
and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response
Element (ARE) in the promoter region of target genes, including HO-1, leading to their
transcription. HO-1 is an enzyme with potent anti-inflammatory and antioxidant functions.

Given the structural similarity, it is plausible that 3-Methylpent-3-en-2-one could also modulate
the Nrf2/HO-1 pathway. This presents a promising area for future research for scientists and
drug development professionals exploring novel anti-inflammatory and cytoprotective agents.
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Potential Nrf2/HO-1 Signaling Pathway Modulation
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Conclusion

3-Methylpent-3-en-2-one is a valuable chemical intermediate with well-established synthetic
routes. This guide provides the essential technical information for its synthesis and
characterization. While its biological activities remain largely unexplored, the known effects of
structurally similar compounds suggest that 3-Methylpent-3-en-2-one may be a candidate for
investigation as a modulator of cellular stress response pathways, such as the Nrf2/HO-1
pathway. Further research in this area is warranted to uncover its potential therapeutic
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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